N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C15H14F2N2O3S/c1-19(23(2,21)22)14-6-4-3-5-11(14)15(20)18-10-7-8-12(16)13(17)9-10/h3-9H,1-2H3,(H,18,20)
• InChI Key: BTBDNZJOWZYLCK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)F)F)S(=O)(=O)C
• Molecular Formula: C15H14F2N2O3S
• Molecular Weight: 340.3 g/mol

Description

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide, also known as DFB, is a chemical compound with potential applications in scientific research. DFB is a small molecule inhibitor that has been shown to selectively target a specific protein, making it a valuable tool in studying the role of this protein in various biological processes. In

Scientific Research Applications

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has been shown to selectively inhibit the activity of a specific protein, making it a valuable tool in studying the role of this protein in various biological processes. This protein is involved in cell division and has been implicated in cancer, making N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide a potential anti-cancer agent. N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has also been shown to have anti-inflammatory properties and may have applications in treating inflammatory diseases.

Mechanism of Action

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide binds to a specific site on the target protein, inhibiting its activity. This results in a decrease in cell division and a reduction in inflammation. The exact mechanism of action of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide is still being studied, but it is believed to involve the disruption of protein-protein interactions.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has been shown to inhibit cell division and reduce inflammation in vitro and in vivo. It has also been shown to have anti-tumor activity in animal models. However, the exact biochemical and physiological effects of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide are still being studied.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide is a valuable tool in studying the role of the target protein in various biological processes. Its selectivity allows for specific inhibition of the target protein, reducing the potential for off-target effects. However, N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has limitations in that it may not be effective in all cell types or in vivo models. Additionally, the mechanism of action of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide is still being studied, which may limit its use in certain experiments.

Future Directions

Future research on N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide could focus on further elucidating its mechanism of action and exploring its potential as an anti-cancer and anti-inflammatory agent. Additionally, N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide could be used in combination with other drugs to enhance its efficacy. Further studies could also explore the potential of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide as a tool in drug discovery and development.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide involves a multi-step process that begins with the reaction of 3,4-difluoroaniline with methylsulfonyl chloride to produce N-(3,4-difluorophenyl)-methanesulfonamide. This intermediate is then reacted with 2-aminoacetophenone to produce N-(3,4-difluorophenyl)-2-acetamidobenzamide. Finally, the acetamido group is replaced with a methylsulfonylamino group using methylsulfonyl chloride to yield the final product, N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide.